Cas no 2549023-11-0 (4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole)

4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole is a specialized organic compound with significant potential in chemical research. This pyrazole derivative boasts a unique structural complexity that facilitates its application in various synthetic pathways. Its distinct substitution pattern enhances its reactivity, making it a valuable tool for the development of novel organic molecules.
4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole structure
2549023-11-0 structure
Product Name:4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole
CAS No:2549023-11-0
MF:C16H18F3N3
MW:309.329433917999
CID:5313481
Update Time:2025-07-24

4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1-[[1-[[4-(trifluoromethyl)phenyl]methyl]-3-azetidinyl]methyl]-1H-pyrazole
    • 4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole
    • Inchi: 1S/C16H18F3N3/c1-12-6-20-22(7-12)11-14-9-21(10-14)8-13-2-4-15(5-3-13)16(17,18)19/h2-7,14H,8-11H2,1H3
    • InChI Key: DYGCPAAZOZEPIO-UHFFFAOYSA-N
    • SMILES: N1(CC2CN(CC3=CC=C(C(F)(F)F)C=C3)C2)C=C(C)C=N1

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 371.0±37.0 °C(Predicted)
  • pka: 7.63±0.10(Predicted)

4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6677-2756-2μmol
4-methyl-1-[(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)methyl]-1H-pyrazole
2549023-11-0
2μmol
$85.5 2023-09-07
Life Chemicals
F6677-2756-5μmol
4-methyl-1-[(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)methyl]-1H-pyrazole
2549023-11-0
5μmol
$94.5 2023-09-07
Life Chemicals
F6677-2756-10μmol
4-methyl-1-[(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)methyl]-1H-pyrazole
2549023-11-0
10μmol
$103.5 2023-09-07
Life Chemicals
F6677-2756-20μmol
4-methyl-1-[(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)methyl]-1H-pyrazole
2549023-11-0
20μmol
$118.5 2023-09-07
Life Chemicals
F6677-2756-1mg
4-methyl-1-[(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)methyl]-1H-pyrazole
2549023-11-0
1mg
$81.0 2023-09-07
Life Chemicals
F6677-2756-2mg
4-methyl-1-[(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)methyl]-1H-pyrazole
2549023-11-0
2mg
$88.5 2023-09-07
Life Chemicals
F6677-2756-3mg
4-methyl-1-[(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)methyl]-1H-pyrazole
2549023-11-0
3mg
$94.5 2023-09-07
Life Chemicals
F6677-2756-4mg
4-methyl-1-[(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)methyl]-1H-pyrazole
2549023-11-0
4mg
$99.0 2023-09-07
Life Chemicals
F6677-2756-5mg
4-methyl-1-[(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)methyl]-1H-pyrazole
2549023-11-0
5mg
$103.5 2023-09-07
Life Chemicals
F6677-2756-10mg
4-methyl-1-[(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)methyl]-1H-pyrazole
2549023-11-0
10mg
$118.5 2023-09-07

Additional information on 4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole

Introduction to 4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole (CAS No. 2549023-11-0)

4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole, identified by its CAS number 2549023-11-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of multiple functional groups, such as the azetidine ring and the trifluoromethyl-substituted phenyl ring, contributes to its distinctive chemical profile and may influence its interactions with biological targets.

The molecular structure of 4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole incorporates several key elements that are of particular interest in drug discovery. The azetidine ring is a five-membered heterocyclic compound that often serves as a scaffold in medicinal chemistry due to its ability to mimic natural amino acid structures, thereby facilitating binding to biological macromolecules. Additionally, the trifluoromethyl group appended to the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These structural features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazole derivatives, particularly those with modifications that enhance their bioavailability and target specificity. The compound 4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole has been studied for its potential applications in treating various diseases, including cancer and inflammatory disorders. Preliminary computational studies suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For instance, its structural motif could potentially interfere with the activity of kinases and other signaling proteins that play a role in tumor growth and progression.

The synthesis of 4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture while maintaining high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. This synthetic approach not only highlights the versatility of modern organic synthesis but also underscores the importance of innovative methodologies in accessing novel bioactive compounds.

From a biological perspective, the compound's potential therapeutic applications are further supported by its interaction with biological targets. The azetidine ring can form hydrogen bonds with polar residues in proteins, while the trifluoromethyl group can engage in hydrophobic interactions, enhancing binding affinity. These interactions are crucial for modulating enzyme activity and receptor function. In vitro studies have begun to explore these interactions in detail, providing insights into how this compound might modulate biological pathways relevant to human health and disease.

The development of new drugs is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolic clearance. However, the structural features of 4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole offer opportunities to address these issues. For example, the presence of lipophilic groups like the trifluoromethyl-substituted phenyl ring can improve membrane permeability, while polar functional groups can enhance solubility. These properties make it a promising candidate for further optimization through structure-based drug design strategies.

Recent advancements in computational chemistry have enabled more accurate predictions of a compound's pharmacokinetic and pharmacodynamic properties before it enters clinical trials. Molecular modeling techniques have been used to simulate how 4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole interacts with its target proteins at an atomic level. These simulations have provided valuable insights into potential binding modes and affinity enhancements, guiding medicinal chemists in designing analogs with improved efficacy and selectivity.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are also exploring its use in diagnostic imaging and as a tool for understanding disease mechanisms at a molecular level. The ability of 4-methyl-1-(1-{4-(trifluoromethyl)phenylmethyl}azetidin-3-yl)methyl-1H-pyrazole to modulate specific biological pathways makes it a valuable probe for studying cellular processes relevant to human health.

In conclusion, 4-methyl - 1 - ( 1 - { 4 - ( trif luoro methyl ) phen ylm eth yl } az etid ine - 3 - yl ) m eth yl - 1 H - py ra z ole ( C A S N o . 2549023 -11 -0 ) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities . Further research is warranted to fully elucidate its therapeutic potential , optimize its pharmacokinetic properties , and translate these findings into clinical applications . As our understanding of disease mechanisms continues to evolve , compounds like this will play an increasingly important role in developing innovative treatments for human health challenges . p >

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.